Cas no 5465-10-1 (1-cyclopropyl-3-(dimethylamino)propan-1-one)

• Product name: 1-cyclopropyl-3-(dimethylamino)propan-1-one
• CAS No: 5465-10-1
• MF: C₈H₁₅NO
• MW: 141.2108
• CID: 942377
• PubChem ID: 231985

1-cyclopropyl-3-(dimethylamino)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(dimethylamino)propan-1-one
• 5465-10-1
• NSC-28979
• SCHEMBL11708731
• QPLWVAAWUVMODW-UHFFFAOYSA-N
• NSC28979
• DTXSID30282958
• 1-cyclopropyl-3-dimethylamino-1-propanone
• cyclopropyl 2-dimethylaminoethyl ketone

• Inchi： InChI=1S/C8H15NO/c1-9(2)6-5-8(10)7-3-4-7/h7H,3-6H2,1-2H3
• InChI Key： QPLWVAAWUVMODW-UHFFFAOYSA-N
• SMILES： CN(C)CCC(=O)C1CC1

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 20.31